N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C18H13IN2O3S/c19-13-4-1-11(2-5-13)14-10-25-18(20-14)21-17(22)12-3-6-15-16(9-12)24-8-7-23-15/h1-6,9-10H,7-8H2,(H,20,21,22)
• InChI Key: VKOJDIICAOJICZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)I
• Molecular Formula: C18H13IN2O3S
• Molecular Weight: 464.3 g/mol
• CAS No.: 477550-50-8

Description

The compound “N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide” is a complex organic molecule that contains several functional groups. It has an iodophenyl group, a thiazole ring, a benzodioxine ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the iodophenyl and thiazole groups suggests potential sites for electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the iodophenyl group could increase its molecular weight and potentially its boiling point.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

• Synthesis of Heterocyclic Compounds : Compounds similar to N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide are often synthesized for the purpose of creating new heterocyclic compounds. These compounds have been explored for various biological activities, including antimicrobial, antifungal, and anticancer activities. For example, novel thiophene derivatives have been synthesized and evaluated for their antiarrhythmic, serotonin antagonist, and antianxiety activities, showing significant pharmacological potential (Amr et al., 2010).

Antimicrobial and Antifungal Activities

• Antimicrobial Agents : Several studies have synthesized and tested compounds for their antimicrobial efficacy against a variety of pathogens. Notably, N-substituted benzothiazol-2-yl-amides and similar compounds have shown promising antibacterial and antifungal activities, indicating their potential as novel antimicrobial agents (Incerti et al., 2017).

Anticancer Activity

• Anticancer Compounds : The design and synthesis of compounds with thiazole and benzodioxine moieties have been targeted for anticancer evaluations. Several compounds have demonstrated moderate to excellent anticancer activity against various cancer cell lines, underscoring the importance of structural moieties in anticancer drug design (Ravinaik et al., 2021).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Thiazole derivatives have been found to exhibit a variety of biological activities, including antibacterial, antiviral, and anticancer effects.

Future Directions

Future research on this compound could involve synthesizing it and testing its biological activity. Computational methods could also be used to predict its potential biological targets.